Cas no 2227685-15-4 ((1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227685-15-4
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 6350834
• PubChem ID: 165692707
• Update Time: 2025-05-27

(1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol
• 2227685-15-4
• EN300-1962156
• (1S)-1-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H8ClF3O/c1-5(14)8-6(9(11,12)13)3-2-4-7(8)10/h2-5,14H,1H3/t5-/m0/s1
• InChI Key： WSOOGZYUWZLSJC-YFKPBYRVSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1[C@H](C)O

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol

Recent Advances in the Study of (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol (CAS: 2227685-15-4)

The compound (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol (CAS: 2227685-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its trifluoromethyl and chloro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have focused on its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol as a building block for novel antiviral agents. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against viral proteases, with IC50 values in the nanomolar range. The presence of the trifluoromethyl group was found to enhance metabolic stability, a critical factor in drug design.

In another significant development, a team from MIT reported in ACS Chemical Biology the application of this compound in the synthesis of small-molecule probes for studying protein-protein interactions. The chiral center at the 1-position proved crucial for achieving high binding affinity and selectivity, underscoring the importance of stereochemistry in biological activity.

Recent synthetic methodology improvements have also been reported. A 2024 paper in Organic Letters described an asymmetric reduction protocol for producing (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol with >99% enantiomeric excess, addressing previous challenges in large-scale production. This advancement has important implications for the compound's commercial availability and research applications.

Pharmacokinetic studies conducted in 2024 revealed promising characteristics of derivatives based on this scaffold, including good oral bioavailability and favorable tissue distribution profiles. These findings, published in Drug Metabolism and Disposition, suggest potential for developing orally active therapeutics from this chemical series.

Ongoing research is investigating the compound's utility in central nervous system drug development, with preliminary results indicating blood-brain barrier permeability. The unique combination of lipophilicity (from the aryl groups) and polarity (from the hydroxyl group) appears to contribute to this desirable property.

In conclusion, (1S)-1-2-chloro-6-(trifluoromethyl)phenylethan-1-ol (CAS: 2227685-15-4) represents a versatile and pharmacologically relevant scaffold with multiple applications in modern drug discovery. Recent advances in its synthesis and biological evaluation position it as an important compound for future therapeutic development across several disease areas.